Cas no 6263-84-9 (1,3,5-Triphenylpentane-1,5-dione)

• Product Name: 1,3,5-Triphenylpentane-1,5-dione
• CAS No: 6263-84-9
• MF: C₂₃H₂₀O₂
• MW: 328.403706550598
• CID: 517043
• PubChem ID: 138708
• Update Time: 2025-04-19

1,3,5-Triphenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanedione,1,3,5-triphenyl-
• 1,3,5-TRIPHENYL-1,5-PENTANEDIONE ---WHITE POWDER---
• 1,3,5-Triphenylpentane-1,5-dione
• 1,3,5-Triphenyl-1,5-pentadione
• SR-01000513112
• SMR000539330
• SR-01000513112-1
• STK290779
• MLS001163957
• NSC 101875
• 1,3,5-Triphenyl-1,5-pentanedione
• Benzaldiacetophenon
• 1,3,5-triphenylpentane-1,5-di2weeks
• NCGC00246282-01
• 1,3-Dibenzoyl-2-phenylpropane
• NSC101875
• SCHEMBL9066674
• NSC-101875
• HMS2881F14
• AKOS003239838
• CHEMBL1405664
• SQFIJFCIFAVGEG-UHFFFAOYSA-N
• F88052
• MFCD00043510
• ALBB-014281
• LS-04497
• DTXSID00211674
• 6263-84-9
• 1,5-Pentanedione, 1,3,5-triphenyl-
• YSZC2002

• MDL： MFCD00043510
• Inchi： 1S/C23H20O2/c24-22(19-12-6-2-7-13-19)16-21(18-10-4-1-5-11-18)17-23(25)20-14-8-3-9-15-20/h1-15,21H,16-17H2
• InChI Key： SQFIJFCIFAVGEG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 328.14600
• Monoisotopic Mass: 328.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 4.6

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 509.4±50.0 °C at 760 mmHg
• Flash Point: 188.1±27.1 °C
• Refractive Index: 1.599
• PSA: 34.14000
• LogP: 5.31620
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3,5-Triphenylpentane-1,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)